Cas no 885269-38-5 (1-{4'-chloro-1,1'-biphenyl-4-sulfonamido}cyclohexane-1-carboxylic acid)

• Product Name: 1-{4'-chloro-1,1'-biphenyl-4-sulfonamido}cyclohexane-1-carboxylic acid
• CAS No: 885269-38-5
• MF: C₁₉H₂₀ClNO₄S
• MW: 393.88440322876
• MDL: MFCD06409452
• CID: 1928039
• PubChem ID: 44669164
• Update Time: 2025-07-21

1-{4'-chloro-1,1'-biphenyl-4-sulfonamido}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[(4'-Chloro-4-biphenylyl)sulfonyl]amino}cyclohexanecarboxylic acid
• 1-(4'-Chloro-4-biphenylylsulfonylamino)cyclohexanecarboxylic acid
• 1-[[(4′-Chloro[1,1′-biphenyl]-4-yl)sulfonyl]amino]cyclohexanecarboxylic acid (ACI)
• AKOS000813655
• 1-(4'-chloro-[1,1'-biphenyl]-4-ylsulfonamido)cyclohexanecarboxylic acid
• 885269-38-5
• CS-0070636
• 1-[[4-(4-chlorophenyl)phenyl]sulfonylamino]cyclohexane-1-carboxylic acid
• 1-((4'-chloro-[1,1'-biphenyl])-4-sulfonamido)cyclohexane-1-carboxylic acid
• AS-72744
• E80954
• 1-(4'-chloro-[1,1'-biphenyl]-4-ylsulfonamido)cyclohexanecarboxylicacid
• 1-{[(4'-chloro[1,1'-biphenyl]-4-yl)sulfonyl]amino}cyclohexanecarboxylic acid
• 1-{4'-CHLORO-[1,1'-BIPHENYL]-4-SULFONAMIDO}CYCLOHEXANE-1-CARBOXYLIC ACID
• F9995-0681
• 1-{4'-chloro-1,1'-biphenyl-4-sulfonamido}cyclohexane-1-carboxylic acid

• MDL： MFCD06409452
• Inchi： 1S/C19H20ClNO4S/c20-16-8-4-14(5-9-16)15-6-10-17(11-7-15)26(24,25)21-19(18(22)23)12-2-1-3-13-19/h4-11,21H,1-3,12-13H2,(H,22,23)
• InChI Key： KBGSRCCFSIWOBR-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCCC1)NS(C1C=CC(C2C=CC(Cl)=CC=2)=CC=1)(=O)=O)O

Computed Properties

• Exact Mass: 393.08000
• Monoisotopic Mass: 393.0801570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 230-231℃
• Boiling Point: 586.5±60.0 °C at 760 mmHg
• Flash Point: 308.5±32.9 °C
• PSA: 91.85000
• LogP: 5.54450
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

1-{4'-chloro-1,1'-biphenyl-4-sulfonamido}cyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 1-{4'-chloro-1,1'-biphenyl-4-sulfonamido}cyclohexane-1-carboxylic acid

Comprehensive Overview of 1-{4'-chloro-1,1'-biphenyl-4-sulfonamido}cyclohexane-1-carboxylic acid (CAS No. 885269-38-5)

1-{4'-chloro-1,1'-biphenyl-4-sulfonamido}cyclohexane-1-carboxylic acid (CAS No. 885269-38-5) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound features a unique biphenyl sulfonamido backbone coupled with a cyclohexane carboxylic acid moiety, making it a promising candidate for drug discovery and development. Researchers are increasingly interested in its applications due to its structural versatility and potential interactions with biological targets.

The compound's molecular structure includes a 4'-chloro-1,1'-biphenyl group, which enhances its stability and binding affinity. The presence of the sulfonamido linkage further contributes to its pharmacological properties, often explored in the context of enzyme inhibition and receptor modulation. With the growing demand for novel therapeutic agents, 1-{4'-chloro-1,1'-biphenyl-4-sulfonamido}cyclohexane-1-carboxylic acid has garnered attention for its potential role in addressing unmet medical needs.

In recent years, the scientific community has focused on sulfonamide derivatives due to their broad-spectrum bioactivity. This compound, in particular, aligns with trends in precision medicine and targeted drug delivery, as its modular structure allows for customization. Questions like "How do biphenyl sulfonamides interact with proteins?" or "What are the synthetic routes for cyclohexane carboxylic acid derivatives?" are frequently searched, reflecting its relevance in modern research.

From a synthetic chemistry perspective, CAS No. 885269-38-5 offers opportunities for innovative methodologies. Its chloro-substituted biphenyl component is a key feature in cross-coupling reactions, a hot topic in organic synthesis. Additionally, the carboxylic acid group provides a handle for further functionalization, enabling the creation of libraries for high-throughput screening. This adaptability makes it a valuable tool in medicinal chemistry and biomolecular engineering.

Environmental and safety considerations are also critical when working with this compound. While it is not classified as hazardous, proper handling protocols are essential to ensure lab safety. Researchers often inquire about "safe storage practices for sulfonamide-based compounds" or "biodegradability of biphenyl derivatives," highlighting the intersection of chemistry and sustainability. These discussions are vital for advancing green chemistry initiatives.

In summary, 1-{4'-chloro-1,1'-biphenyl-4-sulfonamido}cyclohexane-1-carboxylic acid (CAS No. 885269-38-5) represents a cutting-edge compound with multifaceted applications. Its structural features, combined with emerging trends in drug development and synthetic chemistry, position it as a subject of ongoing exploration. As the scientific community continues to unravel its potential, this compound is poised to contribute significantly to advancements in life sciences and material innovation.